Cas no 1040079-81-9 (4-Chloro-2-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylaniline)

• Product Name: 4-Chloro-2-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylaniline
• CAS No: 1040079-81-9
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• CID: 4569219
• PubChem ID: 29783348
• Update Time: 2025-06-08

4-Chloro-2-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylaniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[3-(propan-2-yl)-1,2,4-oxadiazol-5-yl]aniline
• 4-Chloro-2-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylaniline

• Inchi： 1S/C11H12ClN3O/c1-6(2)10-14-11(16-15-10)8-5-7(12)3-4-9(8)13/h3-6H,13H2,1-2H3
• InChI Key： BVIZGIREMGPFLW-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Cl)C=C1C1ON=C(C(C)C)N=1

Computed Properties

• Exact Mass: 237.067
• Monoisotopic Mass: 237.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9A^2

Additional information on 4-Chloro-2-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylaniline

Professional Introduction to 4-Chloro-2-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylaniline (CAS No. 1040079-81-9)

4-Chloro-2-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylaniline is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1040079-81-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound includes a 4-chloro substituent and an 1,2,4-oxadiazole core, which are key features that contribute to its reactivity and biological activity.

The 1,2,4-oxadiazole moiety is a heterocyclic compound that is widely recognized for its role in medicinal chemistry. It serves as a versatile scaffold for the synthesis of various bioactive molecules. The presence of the 4-chloro group enhances the electrophilicity of the molecule, making it a valuable intermediate in organic synthesis. Additionally, the propan-2-yl side chain introduces steric and electronic effects that can influence the compound's pharmacokinetic properties.

In recent years, there has been a growing interest in oxadiazole derivatives due to their broad spectrum of biological activities. These derivatives have been investigated for their potential use in treating various diseases, including cancer, inflammation, and infectious disorders. The structural features of 4-Chloro-2-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylaniline make it a promising candidate for further exploration in drug discovery.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 4-chloro group typically involves chlorination reactions, while the attachment of the propan-2-yl group may require alkylation techniques. The formation of the 1,2,4-oxadiazole ring is often achieved through cyclocondensation reactions between appropriate precursors.

The pharmacological properties of 4-Chloro-2-3-(propan-2-yl)-1,2,4-oxadiazol-5-ylaniline have been studied in various preclinical models. Initial findings suggest that this compound exhibits inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, it has shown potential as an inhibitor of kinases and other targets relevant to cancer therapy. Furthermore, its ability to interact with biological membranes may make it useful in developing drugs that target membrane-bound receptors.

The chemical stability of this compound is another critical aspect that has been evaluated. The presence of the 4-chloro group and the 1,2,4-oxadiazole core influences its stability under different conditions. Researchers have investigated factors such as pH, temperature, and solvent effects to determine the optimal conditions for storing and handling this compound.

In conclusion, 4-Chloro-2-3-(propan-2-y l)-1,2,4-o xadiazol -5 -yaniline (CAS No. 1040079 -81 -9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the development of new therapeutic agents. Further studies are warranted to fully elucidate its mechanisms of action and explore its applications in clinical settings.